Cas no 632291-65-7 (3-Phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)

• Product Name: 3-Phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid
• CAS No: 632291-65-7
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 3103216
• PubChem ID: 4442871
• Update Time: 2025-04-21

3-Phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid
• STK682547
• MLS000120662
• 4-(1h-tetrazol-1-yl)-3-phenylbutanoic acid
• AKOS005597021
• HMS2266O07
• HMS1376J03
• 3-phenyl-4-(1H-tetrazol-1-yl)butanoic acid
• 632291-65-7
• CHEMBL1368790
• ChemDiv2_002665
• CS-0326780
• 3-phenyl-4-(tetrazol-1-yl)butanoic acid
• SMR000097506
• SR-01000092011-1
• BXRQAQUJNCMHOC-UHFFFAOYSA-N
• 3-phenyl-4-(1{H}-tetrazol-1-yl)butanoic acid
• Butyric acid, 3-phenyl-4-(tetrazol-1-yl)-
• SR-01000092011

• Inchi： 1S/C11H12N4O2/c16-11(17)6-10(7-15-8-12-13-14-15)9-4-2-1-3-5-9/h1-5,8,10H,6-7H2,(H,16,17)
• InChI Key： BXRQAQUJNCMHOC-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1)CN1C=NN=N1)=O

Computed Properties

• Exact Mass: 232.09602564Da
• Monoisotopic Mass: 232.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.9Ų